Cas no 123229-11-8 (2H-1,5-Benzodiazepine-2-thione,1,3,4,5-tetrahydro-1,4-dimethyl-)
123229-11-8 structure
Product Name:2H-1,5-Benzodiazepine-2-thione,1,3,4,5-tetrahydro-1,4-dimethyl-
CAS No:123229-11-8
MF:C11H14N2S
MW:206.307260990143
CID:104245
PubChem ID:23241527
Update Time:2025-04-18
2H-1,5-Benzodiazepine-2-thione,1,3,4,5-tetrahydro-1,4-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,5-Benzodiazepine-2-thione,1,3,4,5-tetrahydro-1,4-dimethyl-
- 2H-1,5-Benzodiazepine-2-thione, 1,3,4,5-tetrahydro-1,4-dimethyl-
- 2,5-dimethyl-2,3-dihydro-1H-1,5-benzodiazepine-4-thione
- 123229-11-8
-
- Inchi: 1S/C11H14N2S/c1-8-7-11(14)13(2)10-6-4-3-5-9(10)12-8/h3-6,8,12H,7H2,1-2H3
- InChI Key: VLXKNLFRCQDNBG-UHFFFAOYSA-N
- SMILES: S=C1CC(C)NC2C=CC=CC=2N1C
Computed Properties
- Exact Mass: 206.08792
- Monoisotopic Mass: 206.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 229
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.4A^2
- XLogP3: 2
Experimental Properties
- PSA: 15.27
2H-1,5-Benzodiazepine-2-thione,1,3,4,5-tetrahydro-1,4-dimethyl- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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